Cas no 1184485-21-9 (2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 1184485-21-9
• MF: C₈H₉ClN₂O₅S
• MW: 280.685459852219
• CID: 5734433
• PubChem ID: 54595953
• Update Time: 2025-05-24

2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methoxy-N-methyl-5-nitrobenzenesulfonamide
• EN300-93961
• CS-0264704
• 1184485-21-9
• 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide
• Z89357782
• AKOS008999686

• Inchi： 1S/C8H9ClN2O5S/c1-10(16-2)17(14,15)8-5-6(11(12)13)3-4-7(8)9/h3-5H,1-2H3
• InChI Key： VDVXKTCKGCBARL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(C)OC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.9920703g/mol
• Monoisotopic Mass: 279.9920703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide

2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide

The compound 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 1184485-21-9) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a sulfonamide group, a nitro substituent, and a chlorine atom attached to the benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of sulfonamide derivatives in drug design, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of the nitro group in this compound further enhances its potential as a precursor for bioactive molecules. Researchers have demonstrated that such compounds can exhibit anti-inflammatory, antimicrobial, and even anticancer properties, depending on their structural configuration. The chlorine substituent adds another layer of complexity, influencing the molecule's reactivity and solubility properties.

One of the most notable advancements in the synthesis of 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide involves the use of microwave-assisted reactions, which have significantly improved reaction yields and reduced synthesis time. This approach has been widely adopted in modern organic chemistry labs, underscoring the compound's relevance in contemporary research.

In terms of applications, this compound has been extensively studied for its role in sulfonamide-based drug discovery. Its ability to act as a scaffold for constructing bioactive molecules has made it a focal point in medicinal chemistry. For instance, recent studies have explored its potential as an inhibitor of certain kinases involved in cancer progression. The methoxy and methyl groups attached to the nitrogen atom further enhance the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies.

The structural versatility of 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide also extends to its use in materials science. Researchers have investigated its potential as a building block for advanced polymers and coatings, leveraging its ability to form strong intermolecular bonds. This dual functionality—bridging pharmaceuticals and materials science—underscores the compound's significance in interdisciplinary research.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential, revealing that certain microbial strains can metabolize similar sulfonamides under specific conditions. This knowledge is essential for ensuring sustainable practices in industries that utilize such compounds.

In conclusion, 2-chloro-N-methoxy-N-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 1184485-21-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthesis techniques and diverse applications, positions it as a key molecule in both academic research and industrial innovation.